7-methoxy-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H15N5O4/c1-22-9-11(7-19-22)16-20-14(26-21-16)8-18-17(23)13-6-10-4-3-5-12(24-2)15(10)25-13/h3-7,9H,8H2,1-2H3,(H,18,23)
• InChI Key: CCQIZMFJKWQCEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C17H15N5O4
• Molecular Weight: 353.33 g/mol

Description

7-methoxy-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H15N5O4 and its molecular weight is 353.338. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Optical Properties

Novel Derivatives Synthesis

Research into compounds with structures similar to the query chemical focuses on synthesizing novel derivatives for various applications, including antimicrobial and antitumor activities. These compounds often involve benzofuran and oxadiazole moieties, which are known for their potential in drug development due to their diverse biological activities (Jiang et al., 2012).

Optical Properties

Studies on the optical properties of these derivatives, such as UV-vis absorption and fluorescence spectral characteristics, provide insights into their chemical behavior and potential applications in materials science. The absorption and emission spectra can vary significantly with solvent polarity and substituents, offering avenues for tailoring these compounds for specific uses (Jiang et al., 2012).

Biological Activities

Antimicrobial and Antitumor Activities

Compounds structurally related to the query chemical have been synthesized and tested for antimicrobial and antitumor activities. These studies contribute to the development of new therapeutic agents with potential efficacy against various bacterial infections and cancer types. The design and synthesis of benzofuran-oxadiazole hybrids, for example, have led to the discovery of compounds with significant antimicrobial properties (Sanjeeva et al., 2021).

Antibacterial Activity

The synthesis of novel heterocyclic compounds containing benzofuran and oxadiazole units has shown promise in antibacterial applications. These efforts highlight the potential of such compounds to contribute to the development of new antibiotics to combat resistant bacterial strains (Aghekyan et al., 2020).